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Compound of Interest

Compound Name: 2-Amino-3-cyanopyridine

Cat. No.: B104079

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
amino-3-cyanopyridine, a key heterocyclic intermediate in the development of various
pharmaceutical compounds. The following sections detail its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental
protocols for these analytical techniques. This document is intended for researchers, scientists,
and professionals in the field of drug development.

Spectroscopic Data Summary

The spectroscopic data for 2-amino-3-cyanopyridine and its derivatives are summarized in
the following tables. These values provide characteristic fingerprints for the identification and
characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Compound Solvent Chemical Shift (8) in ppm
8.12 (d, J=8.4 Hz, 2H, ArH),
7.70 (d, J=8.4 Hz, 2H, ArH),
4-(4-Chlorophenyl)-6-(4- 7.63 (d, J=8.4 Hz, 2H, ArH),
methoxyphenyl)-2-amino-3- DMSO-d6 7.23 (s, 1H, PyrH), 7.04 (d,
cyanopyridine J=8.4 Hz, 2H, ArH), 6.99 (s,
2H, NH2), 3.83 (s, 3H, OCH3)
[11[2]
8.11-8.12 (m, 2H, ArH), 7.66
(d, J=8.4 Hz, 2H, ArH), 7.48-
4-(4-Methoxyphenyl)-6-phenyl- 7.49 (m, 3H, ArH), 7.25 (s, 1H,
( yphenyl)-6-pheny DMSO-d6 ( ) (
2-amino-3-cyanopyridine CH), 7.11 (d, J=8.4 Hz, 2H,
ArH), 6.96 (s, 2H, NH2), 3.85
(s, 3H, OCH3)[1]
4-(4-Chlorophenyl)-6-(2,4- 7.55-7.76 (m, 7H, ArH), 7.19
dichlorophenyl)-2-amino-3- DMSO-d6 (s, 2H, NH2), 6.95 (s, 1H, CH)
cyanopyridine [1]
8.15 (s, 2H), 7.45-7.63 (m,
2-Amino-4,6- 5H), 7.64 (d, J=8.3 Hz, 2H),
DMSO-d6

diphenylnicotinonitrile

7.75 (d, J=8.3 Hz, 2H), 7.15 (s,
1H)[3]

Table 2: 13C NMR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Compound

Solvent

Chemical Shift (8) in ppm

2-Amino-4-(p-tolyl)-6-

phenylnicotinonitrile

DMSO-d6

162.19, 161.31, 157.86,
155.40, 139.85, 134.49,
130.08, 129.96, 129.73,
128.72, 117.59, 116.13,
115.84, 109.36, 86.91,
21.33[4]

2-Amino-4-(4-chlorophenyl)-6-

(4-fluorophenyl)nicotinonitrile

DMSO-d6

161.19, 158.10, 154.49,
153.81, 148.61, 139.36,
133.86, 131.00, 130.06,
129.77, 128.66, 127.64,
118.97, 116.13, 115.87,
109.46, 94.50, 86.88[4]

2-Amino-4,6-

diphenylnicotinonitrile

DMSO-d6

162.1, 161.5, 156.1, 138.5,
134.5,129.1, 128.7, 128.3,
127.8, 127.3, 126.7, 118.5,
110.5, 92.5[3]

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data of 2-Amino-3-cyanopyridine Derivatives
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Characteristic Peaks

Compound Sample Prep.

(cm™)
4-(4-Chlorophenyl)-6-(4- 3454, 3361 (NH: stretching),
methoxyphenyl)-2-amino-3- KBr pellet 3232 (Ar-H stretching), 2201
cyanopyridine (C=N stretching)[1][2]

3462, 3307 (NH: stretching),
4-(4-Methoxyphenyl)-6-phenyl- )

) o KBr pellet 3184 (Ar-H stretching), 2201
2-amino-3-cyanopyridine )

(C=N stretching)[1]
4-(4-Chlorophenyl)-6-(2,4- 3462, 3307 (NH: stretching),
dichlorophenyl)-2-amino-3- KBr pellet 3185 (Ar-H stretching), 2202
cyanopyridine (C=N stretching)[1]

) 3398 (NH: stretching), 3076
2-Amino-4,6- .
KBr pellet (Ar-H stretching), 1647, 1609

diphenylnicotinonitrile

(C=C, C=N stretching)[3]

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of 2-Amino-3-cyanopyridine and a Derivative

Compound lonization Method [M]+ or [M+H]* (m/z)
2-Amino-3-cyanopyridine Not specified 119.12 (Molecular Weight)[5]
) Not explicitly found, but

2-Amino-4-(4-chlorophenyl)-6- -~ o
S Not specified molecular weight is 315.78
phenylnicotinonitrile
g/mol .
2-amino-4-(4-chlorophenyl)-6- -
Not specified 323[4]

(4-fluorophenyl)nicotinonitrile

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.

Instrument-specific parameters may require optimization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL
of a suitable deuterated solvent (e.g., DMSO-des, CDCI3).[6]

 Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane
(TMS), to the solution for referencing the chemical shifts (& = 0.00 ppm).

o Sample Filtration: Filter the solution into a clean 5 mm NMR tube to a height of about 4-5 cm

to remove any particulate matter.[6]

o Data Acquisition: Record the *H and 3C NMR spectra on a spectrometer, such as a 300 or
400 MHz instrument.[1][3] For 13C NMR, a larger number of scans may be necessary to
achieve a good signal-to-noise ratio due to the low natural abundance of the 13C isotope.

Infrared (IR) Spectroscopy

The potassium bromide (KBr) pellet method is commonly used for solid samples.[1][2]

o Sample Grinding: Grind a small amount of the solid sample (1-2 mg) with approximately 100-
200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder

is obtained.

o Pellet Formation: Place the powder into a pellet press and apply high pressure to form a thin,

transparent or translucent pellet.

o Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and
record the spectrum, typically in the range of 4000-400 cm~1.[7] A background spectrum of
the empty spectrometer should be recorded prior to sample analysis.

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent,
such as methanol or acetonitrile, typically at a concentration of around 1 mg/mL.[8] Further
dilution may be necessary depending on the ionization efficiency of the compound and the

sensitivity of the instrument.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://pdfs.semanticscholar.org/07d2/a4c6de330c498b4044fd767e20ec778dc8df.pdf
https://scispace.com/pdf/synthesis-of-2-amino-3-cyanopyridine-derivatives-and-12sbbsao.pdf
https://pdfs.semanticscholar.org/07d2/a4c6de330c498b4044fd767e20ec778dc8df.pdf
https://quod.lib.umich.edu/a/ark/5550190.0006.114/--one-pot-synthesis-of-2-amino-3-cyanopyridine-derivatives?view=text&seq=4&size=150
https://www.scribd.com/document/431345647/IRLAB
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e lonization: Introduce the sample into the mass spectrometer. Common ionization techniques
for such organic molecules include Electron lonization (EI) or Electrospray lonization (ESI).

e Mass Analysis: The generated ions are then separated based on their mass-to-charge ratio
(m/z) by a mass analyzer.

o Detection: The detector records the abundance of each ion, generating a mass spectrum.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 2-amino-3-cyanopyridine.
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A generalized workflow for the spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-nmr-ir-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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